Cas no 2172450-75-6 (Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate
• CAS No: 2172450-75-6
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5568146
• PubChem ID: 165594971
• Update Time: 2025-06-07

Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1626180
• tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate
• 2172450-75-6
• Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H18N2O3S/c1-12(2,3)17-11(16)14-5-8(9(15)6-14)10-4-13-7-18-10/h4,7-9,15H,5-6H2,1-3H3
• InChI Key： SXVJFISHPMUVRZ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.9Ų

Additional information on Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate

Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate (CAS No. 2172450-75-6): A Comprehensive Overview

Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2172450-75-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The compound’s distinct chemical properties and biological activities make it a promising candidate for further investigation, particularly in the context of novel therapeutic agents.

The molecular structure of Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a tert-butyl group enhances the stability of the molecule, while the hydroxyl and thiazole moieties introduce potential sites for interaction with biological targets. These features are particularly relevant in the design of molecules that require precise targeting and high affinity for their intended receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate and biological macromolecules. Studies have demonstrated that the compound can engage with various enzymes and receptors, suggesting its utility in modulating biological pathways. For instance, preliminary computational studies indicate that this molecule may interact with enzymes involved in inflammation and oxidative stress, which are key factors in numerous pathological conditions.

The thiazole ring in Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity. This structural motif has been successfully incorporated into numerous drug candidates targeting diverse diseases. The hydroxyl group further extends the potential for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes. These characteristics make the compound a valuable scaffold for designing next-generation therapeutics.

In vitro studies have begun to explore the pharmacological profile of Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate. Initial experiments suggest that the compound exhibits moderate activity against certain enzymatic targets, with promising selectivity profiles. These findings are particularly encouraging given the increasing demand for drugs with minimal off-target effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate presents unique challenges due to its complex structural features. However, recent methodological advances in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as multicomponent reactions and catalytic processes have been employed to streamline the synthetic pathway, reducing both cost and environmental impact. These innovations are crucial for advancing preclinical studies and eventual clinical development.

The growing interest in bioactive molecules derived from natural products has also influenced the investigation of Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate. By leveraging natural product scaffolds and incorporating them into drug-like molecules, researchers can harness the inherent biological activity of these compounds while enhancing their pharmacokinetic properties. This approach aligns with the broader trend in drug discovery towards more sustainable and efficient methodologies.

Future directions for research on Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, investigating its interactions with cellular pathways using advanced imaging techniques could provide valuable insights into its therapeutic mechanisms. Collaborative efforts between synthetic chemists, biochemists, and biologists will be essential to fully realize the potential of this compound.

The development of novel pharmaceuticals relies heavily on the availability of well-characterized compounds like Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-yl)pyrrolidine-1-carboxylate. As our understanding of disease mechanisms continues to evolve, compounds with diverse chemical profiles will be increasingly sought after. The unique properties of this molecule make it a compelling candidate for further exploration, particularly in areas such as anti-inflammatory therapy and neuroprotection.

In conclusion, Tert-butyl 3-hydroxy-4-(1,3-thiazol-5-ylyl)pyrrolidine carboxylic acid (CAS No. 2172450 -75 -6) represents a significant advancement in pharmaceutical chemistry. Its distinctive structure and promising biological activities position it as a valuable tool for both academic research and industrial applications. Continued investigation into this compound will likely yield new insights into disease pathogenesis and novel therapeutic strategies.